6'-butyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'-one

• IUPAC Name: 6-butylspiro[3,4-dihydropyrano[3,2-g]chromene-2,1'-cyclohexane]-8-one
• InChI: InChI=1S/C21H26O3/c1-2-3-7-15-13-20(22)23-19-14-18-16(12-17(15)19)8-11-21(24-18)9-5-4-6-10-21/h12-14H,2-11H2,1H3
• InChI Key: GKRZYSKXMVXJSR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=C3CCC4(CCCCC4)OC3=C2
• Molecular Formula: C21H26O3
• Molecular Weight: 326.4 g/mol

Description

6'-Butyl-3',4'-dihydro-8'H-spiro[cyclohexane-1,2'-pyrano[3,2-g]chromen]-8'-one, also known as BDP, is a novel compound that has gained significant attention in the scientific community due to its potential medicinal properties. BDP is a spirochromene derivative that contains a pyran ring fused to a chromene ring, which gives it its unique structure.

Scientific Research Applications

Synthesis and Structural Insights

• Synthesis of Novel Spiro[chromene-4,3'-indolines] and Spiro(indoline-3,4'-pyrano[3,2-h]quinolines)

  Research has focused on the condensation of 1-alkylisatines with malononitrile and 8-hydroxyquinoline or 5,5-dimethyl-cyclohexane-1,3-dione, yielding spiro compounds via a one-pot domino process. This demonstrates the versatility of spiro compounds in synthetic organic chemistry (S. A. Pogosyan et al., 2020).

• Efficient Synthesis of Trifluoromethyl-substituted Spirotetracyclic Isoxazolines and Isoxazoles

  A protocol for synthesizing trifluoromethyl-substituted spiro compounds, showcasing the chemical diversity and potential for functionalization of these molecules (H. Bonacorso et al., 2017).

• Regioselective Synthesis of Tetracyclic 3-(trifluoromethyl)-spiro Compounds

  This work presents a regioselective method for synthesizing a new series of spiro compounds with potential applications in material science and pharmacology (H. Bonacorso et al., 2014).

Potential Applications and Molecular Docking Studies

• Synthesis, Biological Evaluation, and Molecular Docking Study of Spirochromenoquinolines

  This study synthesized novel spiro compounds and evaluated their acetylcholinesterase (AChE) inhibition and cytotoxicity, indicating potential therapeutic applications (H. Bonacorso et al., 2015).

• Hydrogen-bonded Structures of Spiro Compounds

  This research explored the structural aspects of spiro compounds, revealing insights into their hydrogen-bonded configurations, which could inform their use in material science and molecular engineering (Jorge Trilleras et al., 2008).